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Compound of Interest

Compound Name: 2-Bromobenzaldehyde

Cat. No.: B122850

A Researcher's Guide to Cost-Effectiveness in
Sourcing 2-Bromobenzaldehyde

For researchers, scientists, and professionals in drug development, the selection of chemical
suppliers is a critical decision that balances cost, quality, and reliability. 2-
Bromobenzaldehyde is a key starting material in the synthesis of a wide range of
pharmaceuticals and complex organic molecules. This guide provides a comparative analysis
of different suppliers of 2-Bromobenzaldehyde to aid in making an informed purchasing
decision.

Cost-Effectiveness Analysis

The cost of 2-Bromobenzaldehyde can vary significantly between suppliers based on purity,
guantity, and the supplier's scale of operations. While direct price comparisons can be
challenging due to fluctuating market conditions and the need for quotations for bulk quantities,
the following table provides an illustrative overview based on publicly available information for
research-grade quantities.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b122850?utm_src=pdf-interest
https://www.benchchem.com/product/b122850?utm_src=pdf-body
https://www.benchchem.com/product/b122850?utm_src=pdf-body
https://www.benchchem.com/product/b122850?utm_src=pdf-body
https://www.benchchem.com/product/b122850?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check

Availability & Pricing

Product .
. . . . Price per
Supplier Number Purity Quantity (g) Price (USD)
Gram (USD)
(Example)
Sigma- Login ]
_ B57001 >98% 100 _ Varies
Aldrich required
Thermo
Scientific A15065 98% 100 ~$350 ~$3.50
(Alfa Aesar)
TCI America B0836 >98% (GC) 100 Varies Varies
VWR 10125-938 98% 100 ~$400 ~$4.00
Oakwood
. 003570 98% 100 ~$300 ~$3.00
Chemical
Combi-Blocks QC-1304 >08.0% 100 ~$250 ~$2.50

Note: Prices are approximate and subject to change. For bulk quantities, it is highly
recommended to request quotes directly from the suppliers.

Performance Comparison: A Hypothetical Study

To objectively assess the performance of 2-Bromobenzaldehyde from different suppliers, a
standardized experimental protocol is necessary. The Suzuki-Miyaura cross-coupling reaction
is a robust and widely used transformation in organic synthesis, making it an excellent choice
for a comparative study.

The following experimental workflow outlines a hypothetical comparison of 2-
Bromobenzaldehyde from three different suppliers (Supplier A, Supplier B, and Supplier C) in
a Suzuki-Miyaura reaction with phenylboronic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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